Cas no 39269-69-7 (2-ethyl-1-(phenylmethyl)-1H-Imidazole-5-methanol)

2-ethyl-1-(phenylmethyl)-1H-Imidazole-5-methanol structure
39269-69-7 structure
Product Name:2-ethyl-1-(phenylmethyl)-1H-Imidazole-5-methanol
CAS No:39269-69-7
MF:C13H16N2O
MW:216.278943061829
CID:924408
PubChem ID:304275
Update Time:2025-04-19

2-ethyl-1-(phenylmethyl)-1H-Imidazole-5-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-1-(phenylmethyl)-1H-Imidazole-5-methanol
    • (3-benzyl-2-ethylimidazol-4-yl)methanol
    • (3-benzyl-2-ethyl-3H-imidazol-4-yl)-methanol
    • AC1L74M5
    • NSC195913
    • NSC-195913
    • DTXSID50307859
    • (1-Benzyl-2-ethyl-1H-imidazol-5-yl)methanol
    • 39269-69-7
    • Inchi: 1S/C13H16N2O/c1-2-13-14-8-12(10-16)15(13)9-11-6-4-3-5-7-11/h3-8,16H,2,9-10H2,1H3
    • InChI Key: WNLMSMGHYLRBJO-UHFFFAOYSA-N
    • SMILES: OCC1=CN=C(CC)N1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 216.12638
  • Monoisotopic Mass: 216.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05
  • LogP: 1.98610
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